Cas no 1261645-17-3 (1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one)

1-[3,4-Dichloro-5-(trifluoromethyl)phenyl]ethan-1-one is a fluorinated aromatic ketone characterized by its unique structural features, including a trifluoromethyl group and dichloro substitution on the phenyl ring. This compound is valued for its high reactivity and stability, making it a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution and cross-coupling reactions. Its well-defined molecular structure ensures consistent performance in specialized applications, such as the development of active ingredients with tailored properties. The compound's purity and synthetic efficiency make it a reliable choice for research and industrial processes requiring precise chemical modifications.

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one structure

1261645-17-3 structure

Product Name:1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one

CAS No:1261645-17-3

MF:C₉H₅Cl₂F₃O

MW:257.036611318588

MDL:MFCD18394788

CID:1024422

PubChem ID:70700251

Update Time:2025-10-12

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone
- 1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one
- 1261645-17-3
- 3',4'-Dichloro-5'-(trifluoromethyl)acetophenone
- A889621
- AKOS015999878
- 3,4-Dichloro-5-(trifluoromethyl)acetophenone
- Ethanone, 1-[3,4-dichloro-5-(trifluoromethyl)phenyl]-
- 3,4-dichloro-5-trifluoromethylacetophenone
- MFCD18394788
- CL8649
- 1-(3,4-dichloro-5-(trifluoromethyl)phenyl)ethan-1-one
- 1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethanone
- CS-0443969
- DTXSID10743133
- 3',4'-dichloro-5'-trifluoromethylacetophenone
- JS-5204
- MDL： MFCD18394788
- Inchi： 1S/C9H5Cl2F3O/c1-4(15)5-2-6(9(12,13)14)8(11)7(10)3-5/h2-3H,1H3
- InChI Key： LNRBEXGNSCXRGS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(C)=O)C=C1C(F)(F)F)Cl

Computed Properties

Exact Mass: 255.9669547g/mol
Monoisotopic Mass: 255.9669547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 17.1Å²

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027811-250mg	3',4'-Dichloro-5'-(trifluoromethyl)acetophenone	1261645-17-3	97%	250mg	$494.40	2023-09-03
Alichem	A013027811-500mg	3',4'-Dichloro-5'-(trifluoromethyl)acetophenone	1261645-17-3	97%	500mg	$798.70	2023-09-03
Alichem	A013027811-1g	3',4'-Dichloro-5'-(trifluoromethyl)acetophenone	1261645-17-3	97%	1g	$1504.90	2023-09-03
TRC	D070120-50mg	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3		50mg	$ 240.00	2022-06-06
TRC	D070120-100mg	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3		100mg	$ 395.00	2022-06-06
Apollo Scientific	PC303166-1g	3,4-Dichloro-5-(trifluoromethyl)acetophenone	1261645-17-3	97%	1g	£206.00	2025-02-21
Chemenu	CM131373-1g	1-(3,4-dichloro-5-(trifluoromethyl)phenyl)ethan-1-one	1261645-17-3	95%	1g	$***	2023-03-30
Fluorochem	216769-1g	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3	95%	1g	￡416.00	2022-03-01
eNovation Chemicals LLC	Y0993728-5g	1-(3,4-Dichloro-5-(trifluoromethyl)phenyl)ethanone	1261645-17-3	95%	5g	$850	2024-08-02
abcr	AB404218-1g	3,4-Dichloro-5-(trifluoromethyl)acetophenone; .	1261645-17-3		1g	€405.90	2025-02-16

1-[3,4-dichloro-5-(trifluoromethyl)phenyl]ethan-1-one Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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